Cas no 147428-62-4 (3-Methylpiperidine-2-Carboxylic Acid)

• Product Name: 3-Methylpiperidine-2-Carboxylic Acid
• CAS No: 147428-62-4
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 2102863
• PubChem ID: 4639690
• Update Time: 2025-10-19

3-Methylpiperidine-2-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Methylpiperidine-2-Carboxylic Acid
• (2R,3R)-3-methylpiperidine-2-carboxylic acid
• (2S,3R)-3-methylpiperidine-2-carboxylic acid
• 3-Methyl-2-piperidinecarboxylic acid
• (+/-)-CIS-3-METHYL-2-PIPERIDINECARBOXYLIC ACID
• 147428-62-4
• 2380746-05-2
• G50720
• SB45693
• AKOS017532143
• SCHEMBL220788
• 227196-60-3
• 1628716-40-4
• 1821805-12-2
• (2S,3S)-3-methylpiperidine-2-carboxylic acid
• EN300-183406
• 3-methylpiperidine-2-carboxylicAcid
• DB-152060
• 2-Piperidinecarboxylic acid, 3-methyl-

• Inchi： 1S/C7H13NO2/c1-5-3-2-4-8-6(5)7(9)10/h5-6,8H,2-4H2,1H3,(H,9,10)
• InChI Key： BGYDRACYCBSXEE-UHFFFAOYSA-N
• SMILES： OC(C1C(C)CCCN1)=O

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Methylpiperidine-2-Carboxylic Acid

3-Methylpiperidine-2-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 147428-62-4, commonly referred to as 3-Methylpiperidine-2-Carboxylic Acid, is a significant molecule in the field of organic chemistry. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The molecular structure of 3-Methylpiperidine-2-Carboxylic Acid consists of a six-membered piperidine ring with a methyl group attached at the third position and a carboxylic acid group at the second position. This unique arrangement imparts the compound with distinct chemical properties and reactivity.

Recent studies have highlighted the importance of 3-Methylpiperidine-2-Carboxylic Acid in drug discovery. Researchers have explored its potential as a building block for synthesizing bioactive compounds, particularly in the development of neuroprotective agents and anti-inflammatory drugs. The carboxylic acid group in the molecule serves as a versatile functional group, enabling it to participate in various chemical reactions such as esterification and amidation. These reactions are crucial for modifying the molecule's properties to suit specific therapeutic applications.

In terms of synthesis, 3-Methylpiperidine-2-Carboxylic Acid can be prepared through several routes. One common method involves the ring-opening reaction of epoxides followed by cyclization to form the piperidine ring. Another approach utilizes amino acids as starting materials, leveraging their natural abundance and ease of modification. The choice of synthetic pathway depends on factors such as scalability, cost-effectiveness, and the desired purity of the final product.

The physical properties of 3-Methylpiperidine-2-Carboxylic Acid are also noteworthy. It exists as a white crystalline solid with a melting point of approximately 150°C and a solubility profile that makes it suitable for various solvent systems. These characteristics are essential for its application in pharmaceutical formulations, where solubility and stability are critical factors.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of 3-Methylpiperidine-2-Carboxylic Acid in different environments. Molecular modeling studies have revealed that the compound exhibits favorable pharmacokinetic properties, including good absorption and low toxicity. These findings have further underscored its potential as a lead compound in drug development.

In conclusion, 3-Methylpiperidine-2-Carboxylic Acid (CAS No. 147428-62-4) is a versatile compound with promising applications across multiple disciplines. Its unique structure, coupled with its ability to undergo various chemical transformations, makes it an invaluable tool in modern organic synthesis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.